N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C26H28BrN3O4
• Molecular Weight: 526.4 g/mol
• IUPAC Name: N-(5-bromopyridin-2-yl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide
• InChI: InChI=1S/C26H28BrN3O4/c1-14-21(25(32)30-20-10-9-15(27)13-28-20)22(16-7-6-8-19(33-4)24(16)34-5)23-17(29-14)11-26(2,3)12-18(23)31/h6-10,13,22,29H,11-12H2,1-5H3,(H,28,30,32)
• InChI Key: AQLIVDQFSQKABK-UHFFFAOYSA-N
• SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=C(C(=CC=C3)OC)OC)C(=O)NC4=NC=C(C=C4)Br

Description

N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as BRD4 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitor has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. It has been shown to inhibit the activity of bromodomain-containing proteins, which play a crucial role in gene transcription and chromatin remodeling. Inhibition of these proteins has been linked to the suppression of tumor growth and the modulation of immune response.

Mechanism of Action

N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitor exerts its pharmacological effects by selectively binding to the bromodomain of N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide protein, thereby inhibiting its activity. The inhibition of N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide protein leads to the suppression of gene transcription and the modulation of chromatin structure, which ultimately results in the suppression of tumor growth and the modulation of immune response.
Biochemical and Physiological Effects:
N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitor has been shown to exhibit a range of biochemical and physiological effects, including the suppression of tumor growth, the modulation of immune response, and the inhibition of viral replication. It has also been shown to reduce inflammation and oxidative stress, which are implicated in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitor is its selectivity towards the bromodomain of N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide protein, which reduces the risk of off-target effects. However, its potency and efficacy may vary depending on the cell type and disease model used. Additionally, its solubility and stability may pose challenges in certain experimental settings.

Future Directions

There are several future directions for the research on N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitor, including the development of more potent and selective analogs, the optimization of its pharmacokinetic properties, and the investigation of its therapeutic potential in various disease models. Furthermore, the elucidation of the molecular mechanisms underlying its pharmacological effects may provide insights into the development of novel therapeutic strategies.

Synthesis Methods

The synthesis of N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitor involves a multi-step process that requires several chemical reactions. The starting material for the synthesis is 2,3-dimethoxybenzoic acid, which is converted into the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 5-bromo-2-pyridinamine to form an amide intermediate. This intermediate is then subjected to a series of reactions involving various reagents to yield the final product, N-(5-bromo-2-pyridinyl)-4-(2,3-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide inhibitor.